Cas no 155155-73-0 ((2R,5R)-2,5-Diphenylpyrrolidine)

(2R,5R)-2,5-Diphenylpyrrolidine Properties

Names and Identifiers

• Pyrrolidine,2,5-diphenyl-, (2R,5R)-
• (2R,5R)-2,5-Diphenylpyrrolidine
• (2R,5R)-Diphenylpyrrolidine
• (+)-(R,R)-2,5-diphenylpyrrolidine
• (+)-trans-2,5-diphenylpyrrolidine
• (2R,5R)-(+)-2,5-diphenylpyrrolidine
• (2R,5R)-2,5-diphenylprrolidine
• (R,R)-trans-2,5-diphenylpyrrolidine
• D3185
• (R,R)-2,5-Diphenylpyrrolidine
• (2R,5R)-2,5-Diphenylpyrrolidine,99%e.e.
• +Expand

• MDL： MFCD07772441
• InChIKey： NAOGHMNKMJMMNQ-HZPDHXFCSA-N
• Inchi： InChI=1S/C16H17N/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-10,15-17H,11-12H2/t15-,16-/m1/s1
• SMILES： [C@@H]1(C2=CC=CC=C2)N[C@@H](C3=CC=CC=C3)CC1

Computed Properties

• Exact Mass: 223.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 17
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.18120
• PSA: 12.03000
• Refractive Index: 109 ° (C=1, CHCl3)
• Boiling Point: 356.13°C at 760 mmHg
• Melting Point: 46.0 to 53.0 deg-C
• Flash Point: 110 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),

(2R,5R)-2,5-Diphenylpyrrolidine Security Information

• Symbol: GHS09
• Safety Term：S23-24/25-36/37-60-61
• Safety Instruction： S23
• Risk Phrases：R40
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： 40-50/53
• Signal Word：Warning
• HazardClass：9

(2R,5R)-2,5-Diphenylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%